Cas no 101001-67-6 (1H-Pyrrole-2-carbothioamide,1-(2-methylpropyl)-)

1H-Pyrrole-2-carbothioamide,1-(2-methylpropyl)- structure
101001-67-6 structure
Product Name:1H-Pyrrole-2-carbothioamide,1-(2-methylpropyl)-
CAS No:101001-67-6
MF:C9H14N2S
MW:182.285860538483
CID:153137
PubChem ID:3063500
Update Time:2025-04-19

1H-Pyrrole-2-carbothioamide,1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carbothioamide,1-(2-methylpropyl)-
    • 1-(2-methylpropyl)pyrrole-2-carbothioamide
    • 1H-Pyrrole-2-carbothioamide, 1-(2-methylpropyl)-
    • 1-(2-Methylpropyl)-1H-pyrrole-2-carbothioamide
    • DTXSID50143653
    • 101001-67-6
    • SCHEMBL10503892
    • 1-Isobutylpyrrole-2-carbothioamide
    • Inchi: 1S/C9H14N2S/c1-7(2)6-11-5-3-4-8(11)9(10)12/h3-5,7H,6H2,1-2H3,(H2,10,12)
    • InChI Key: CBIFRIQYHOQDDG-UHFFFAOYSA-N
    • SMILES: S=C(C1=CC=CN1CC(C)C)N

Computed Properties

  • Exact Mass: 182.08792
  • Monoisotopic Mass: 182.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: 300.6°Cat760mmHg
  • Flash Point: 135.6°C
  • Refractive Index: 1.579
  • PSA: 30.95
  • LogP: 2.47860
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.